Cas no 1280850-44-3 (N-(1-cyano-1-methylpropyl)-3-(difluoromethoxy)-4-methoxybenzamide)

• Product Name: N-(1-cyano-1-methylpropyl)-3-(difluoromethoxy)-4-methoxybenzamide
• CAS No: 1280850-44-3
• MF: C₁₄H₁₆F₂N₂O₃
• MW: 298.285250663757
• CID: 5950040
• PubChem ID: 53551330
• Update Time: 2025-06-11

N-(1-cyano-1-methylpropyl)-3-(difluoromethoxy)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Z981030706
• N-(1-cyano-1-methylpropyl)-3-(difluoromethoxy)-4-methoxybenzamide
• N-(2-cyanobutan-2-yl)-3-(difluoromethoxy)-4-methoxybenzamide
• EN300-26684698
• 1280850-44-3
• AKOS034762253

• Inchi： 1S/C14H16F2N2O3/c1-4-14(2,8-17)18-12(19)9-5-6-10(20-3)11(7-9)21-13(15)16/h5-7,13H,4H2,1-3H3,(H,18,19)
• InChI Key： WDRHVDGZXMUFTF-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(=C1)C(NC(C#N)(C)CC)=O)OC)F

Computed Properties

• Exact Mass: 298.11289870g/mol
• Monoisotopic Mass: 298.11289870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.4Ų

Additional information on N-(1-cyano-1-methylpropyl)-3-(difluoromethoxy)-4-methoxybenzamide

N-(1-cyano-1-methylpropyl)-3-(difluoromethoxy)-4-methoxybenzamide: A Comprehensive Overview

N-(1-cyano-1-methylpropyl)-3-(difluoromethoxy)-4-methoxybenzamide (CAS No. 1280850-44-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amides and is characterized by the presence of a cyano group, difluoromethoxy, and methoxy substituents. These functional groups contribute to its distinct chemical properties and biological activities, making it a subject of interest for researchers and pharmaceutical companies alike.

The chemical structure of N-(1-cyano-1-methylpropyl)-3-(difluoromethoxy)-4-methoxybenzamide is composed of a benzene ring with a difluoromethoxy group at the 3-position and a methoxy group at the 4-position. The amide linkage connects the benzene ring to a propyl chain, which is further substituted with a cyano group and a methyl group. This intricate arrangement of functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity, which are crucial for its biological evaluation.

Recent studies have explored the pharmacological activities of N-(1-cyano-1-methylpropyl)-3-(difluoromethoxy)-4-methoxybenzamide in various biological systems. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that N-(1-cyano-1-methylpropyl)-3-(difluoromethoxy)-4-methoxybenzamide may have therapeutic potential in inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(1-cyano-1-methylpropyl)-3-(difluoromethoxy)-4-methoxybenzamide has also shown promise as an anticancer agent. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are known to play critical roles in cell proliferation, survival, and drug resistance.

The pharmacokinetic profile of N-(1-cyano-1-methylpropyl)-3-(difluoromethoxy)-4-methoxybenzamide has been investigated to assess its suitability for therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rate. These properties are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

Toxicity studies have also been conducted to evaluate the safety profile of N-(1-cyano-1-methylpropyl)-3-(difluoromethoxy)-4-methoxybenzamide. In animal models, this compound has demonstrated low toxicity at therapeutic doses, with no significant adverse effects observed on major organs or physiological functions. These findings support its potential for further development as a safe and effective therapeutic agent.

The synthesis of N-(1-cyano-1-methylpropyl)-3-(difluoromethoxy)-4-methoxybenzamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving selective functional group transformations and coupling reactions. The choice of synthetic strategy depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, which align with the growing emphasis on eco-friendly practices in pharmaceutical manufacturing.

In conclusion, N-(1-cyano-1-methylpropyl)-3-(difluoromethoxy)-4-methoxybenzamide (CAS No. 1280850-44-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers specific properties that make it an attractive candidate for further research and development. Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacological profile, and evaluate its efficacy in preclinical models of disease. As research progresses, this compound may pave the way for new treatments in areas such as inflammation and cancer.